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Compound of Interest

Compound Name: 2-Bromo-5-ethylphenol
CAS No.: 1243377-32-3
Cat. No.: B3224986
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the *H and 13C Nuclear Magnetic
Resonance (NMR) spectral data for the compound 2-Bromo-5-ethylphenol. Due to the
absence of experimentally acquired spectra in publicly available databases, this guide utilizes
predicted NMR data to offer a detailed characterization of its chemical structure. This
information is crucial for researchers in chemical synthesis, drug discovery, and materials
science for the verification of the compound's identity and purity.

Predicted *H and **C NMR Spectral Data

The predicted *H and 3C NMR data for 2-Bromo-5-ethylphenol are summarized below. These
predictions were generated using computational algorithms that estimate the chemical shifts
based on the molecular structure. It is important to note that while these predictions are
valuable, they may differ slightly from experimentally determined values.

'H NMR Spectral Data (Predicted)

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3224986#bc-rfq
https://www.benchchem.com/product/b3224986/docs?utm_src=pdf-body#spectral-analysis-of-2-bromo-5-ethylphenol-a-technical-guide
https://www.benchchem.com/product/b3224986/docs?utm_src=pdf-body#spectral-analysis-of-2-bromo-5-ethylphenol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3224986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The predicted *H NMR spectrum of 2-Bromo-5-ethylphenol is expected to exhibit distinct
signals corresponding to the aromatic protons, the ethyl group protons, and the hydroxyl
proton. The predicted chemical shifts (8) in parts per million (ppm), multiplicity, and integration

values are presented in Table 1.

Table 1: Predicted *H NMR Data for 2-Bromo-5-ethylphenol

Predicted Chemical

Signal Assignment Shift (5, ppm) Multiplicity Integration
H-3 7.21 d 1H
H-4 6.85 dad 1H
H-6 7.03 d 1H
-OH 55-6.5 brs 1H
-CHz- 2.58 q 2H
-CHs 1.20 t 3H

Predicted in CDClIs. The chemical shift of the hydroxyl proton (-OH) is highly dependent on
solvent, concentration, and temperature, and is therefore given as a broad range.

3C NMR Spectral Data (Predicted)

The predicted 3C NMR spectrum of 2-Bromo-5-ethylphenol will show eight distinct signals,
corresponding to each unique carbon atom in the molecule. The predicted chemical shifts are
detailed in Table 2.

Table 2: Predicted 3C NMR Data for 2-Bromo-5-ethylphenol
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Carbon Assignment Predicted Chemical Shift (8, ppm)
C-1 152.4

C-2 112.9

C-3 131.8

C-4 1215

C-5 140.2

C-6 117.6

-CHa2- 28.7

-CHs 15.6

Predicted in CDCls.

Experimental Protocols

While specific experimental data for 2-Bromo-5-ethylphenol is not available, a general
protocol for acquiring high-quality *H and 3C NMR spectra is outlined below. This methodology
is standard in organic chemistry research.

Sample Preparation

o Sample Weighing: Accurately weigh approximately 5-10 mg of 2-Bromo-5-ethylphenol for
'H NMR and 20-50 mg for 13C NMR.

e Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the
sample. Chloroform-d (CDCls) is a common choice for non-polar to moderately polar organic
compounds. Other potential solvents include acetone-ds, and dimethyl sulfoxide-de (DMSO-
de).

 Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated
solvent in a clean, dry vial.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3224986/docs?utm_src=pdf-body#spectral-analysis-of-2-bromo-5-ethylphenol-a-technical-guide
https://www.benchchem.com/product/b3224986/docs?utm_src=pdf-body#spectral-analysis-of-2-bromo-5-ethylphenol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3224986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.
Ensure the solution is free of any particulate matter.

NMR Instrument Parameters

o Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for
better signal dispersion and resolution.

e Locking and Shimming: The instrument's magnetic field is locked onto the deuterium signal
of the solvent. The magnetic field homogeneity is then optimized through a process called
shimming to obtain sharp spectral lines.

e 1H NMR Acquisition:

o Pulse Angle: A 30° or 45° pulse angle is typically used.

o Acquisition Time: 1-2 seconds.

o Relaxation Delay: 1-5 seconds.

o Number of Scans: 8 to 16 scans are usually sufficient for a good signal-to-noise ratio.
e 13C NMR Acquisition:

o Pulse Program: A standard proton-decoupled pulse sequence is used to simplify the
spectrum to singlets for each carbon.

o Acquisition Time: 1-2 seconds.
o Relaxation Delay: 2-5 seconds.

o Number of Scans: A larger number of scans (e.g., 1024 or more) is typically required due
to the lower natural abundance of the 3C isotope.

o Data Processing: The raw data (Free Induction Decay or FID) is Fourier transformed to
generate the frequency-domain NMR spectrum. The spectrum is then phased, baseline
corrected, and referenced. For *H NMR in CDCls, the residual solvent peak at 7.26 ppm is

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3224986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

often used as a reference. For 13C NMR in CDCls, the solvent peak at 77.16 ppm is used for
referencing.

Visualizations

The following diagrams illustrate the chemical structure with atom numbering for NMR
assignment and a general workflow for an NMR experiment.

General NMR Experimental Workflow
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» To cite this document: BenchChem. [Spectral Analysis of 2-Bromo-5-ethylphenol: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3224986/docs#spectral-analysis-of-2-bromo-5-
ethylphenol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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